Cas no 16984-36-4 (a-4-(b-D-Galactosido)-D-glucose)

• Product Name: a-4-(b-D-Galactosido)-D-glucose
• CAS No: 16984-36-4
• Molecular Formula: C₁₂H₂₂O₁₁
• Molecular Weight: 342.296485424042
• CID: 905208

a-4-(b-D-Galactosido)-D-glucose Properties

Names and Identifiers

• 4-O-A-D-GLUCOPYRANOSYL-D-GLUCOPYRANOSE
• galactosyl-β-(1->4)-glucose
• D-Glucopyranose, 4-O-a-D-glucopyranosyl- (8CI, 9CI)
• maltose
• D-(+)-Maltose
• D-Maltose
• Maltobiose
• Malzzucker
• Cextromaltose
• alpha-Malt sugar
• Malt sugar
• 4-O-alpha-D-glucopyranosyl-D-glucopyranose
• alpha-D-Glcp-(1->4)-D-Glcp
• 4-(alpha-D-Glucosido)-D-glucose
• Maltodiose
• Finetose
• Sunmalt
• Finetose F
• Sunmalt S
• alpha-D-glucopyranosyl-(1->4)-D-glucopyranose
• 4-(alpha-D-Glucopyranosido)-alpha-glucopyranose
• 4-O-alpha-D-Glucopyranosyl-D-glucose
• alpha-D-glucopyranosyl-(1->4)-D-glucose
• 1-alpha-D-Glucopyranosyl-4-alpha-D-glucopyranose
• (2R,3S,4S,5R,

• InChIKey： GUBGYTABKSRVRQ-PICCSMPSSA-N
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11?,12-/m1/s1
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 342.11621151 g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 342.11621151 g/mol
• Heavy Atom Count: 23
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.7
• Topological Polar Surface Area: 190
• Molecular Weight: 342.30

Experimental Properties

• Melting Point: 102-103 °C
• Solubility: 780000mg/L (at 20 °C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds